Cas no 10394-40-8 (1,6-Dimethyl-1H-benzodimidazole)

• Product Name: 1,6-Dimethyl-1H-benzodimidazole
• CAS No: 10394-40-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD08685462
• CID: 118575
• PubChem ID: 14856790
• Update Time: 2025-04-18

1,6-Dimethyl-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 1,6-Dimethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,1,6-dimethyl-
• 1,6-dimethylbenzimidazole
• 1H-Benzimidazole,1,6-dimethyl-(9CI)
• 1,6-dimethyl-1H-benzimidazole
• AK126896
• 3,5-dimethylbenzimidazole
• FARVSSLSGAIQMM-UHFFFAOYSA-N
• STK242121
• FCH995356
• AX8248687
• ST24036896
• A896331
• CS-0061343
• F50516
• CHEMBL349580
• SCHEMBL2739230
• AKOS005421879
• DS-5330
• DTXSID80564751
• 10394-40-8
• 1,6-Dimethyl-1H-benzodimidazole

• MDL： MFCD08685462
• Inchi： 1S/C9H10N2/c1-7-3-4-8-9(5-7)11(2)6-10-8/h3-6H,1-2H3
• InChI Key： FARVSSLSGAIQMM-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.8

Experimental Properties

• PSA: 17.82000
• LogP: 1.88170

1,6-Dimethyl-1H-benzodimidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles